Cas no 2172496-37-4 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-propylhexanamidoacetic acid)

• Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-propylhexanamidoacetic acid
• CAS No: 2172496-37-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5800308
• PubChem ID: 165824503
• Update Time: 2025-05-23

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-propylhexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-propylhexanamidoacetic acid
• 2172496-37-4
• EN300-1508825
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethyl-N-propylhexanamido]acetic acid

• Inchi： 1S/C28H36N2O5/c1-4-17-30(18-26(32)33)25(31)13-14-28(2,3)15-16-29-27(34)35-19-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,24H,4,13-19H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： GEIASGRIZYUYFY-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)CCC(N(CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-propylhexanamidoacetic acid

Introduction to 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-propylhexanamidoacetic Acid (CAS No. 2172496-37-4)

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-propylhexanamidoacetic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2172496-37-4, is a derivative of hexanamidoacetic acid, featuring an intricate structure that includes a fluoren-9-ylmethoxycarbonyl moiety. The presence of this moiety not only enhances the compound's molecular complexity but also opens up a wide array of potential applications in medicinal chemistry.

The structural framework of this compound is characterized by its amide and carboxylic acid functional groups, which are critical for its interaction with biological targets. The N-propylhexanamido portion of the molecule contributes to its solubility and stability, making it a promising candidate for further investigation in drug design. Additionally, the 4,4-dimethyl substitution pattern introduces steric hindrance, which can be strategically exploited to modulate binding affinity and selectivity.

In recent years, there has been a growing interest in the development of novel amino acid derivatives as pharmacological agents. These derivatives often exhibit unique properties that make them suitable for treating various diseases, including cancer, inflammation, and neurological disorders. The compound 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-propylhexanamidoacetic acid is no exception and has been the subject of several preliminary studies aimed at elucidating its biological activity.

One of the most compelling aspects of this compound is its potential as a chiral building block in the synthesis of enantiomerically pure drugs. The fluorenylmethoxycarbonyl (Fmoc) group is a well-established protecting group in peptide chemistry and has been widely used to ensure high yields and purity in synthetic processes. The incorporation of this group into the molecular structure of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-propylhexanamidoacetic acid suggests that it could be utilized in the synthesis of complex peptides and proteins with high fidelity.

The dimethyl substitution at the 4-position of the hexanamidoacetic acid moiety adds another layer of complexity to the compound's structure. This substitution can influence both the electronic properties and the steric environment around key functional groups, potentially affecting how the molecule interacts with biological targets. Such structural features are often carefully considered during drug design to optimize potency and minimize side effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting costly wet-lab experiments. The molecular mechanics and molecular dynamics simulations have been particularly useful in understanding the conformational behavior of complex molecules like 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-propylhexanamidoacetic acid. These simulations can provide insights into how the molecule might bind to target proteins and enzymes, thereby guiding the development of more effective pharmacological agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc group requires careful handling to prevent side reactions that could compromise the integrity of the molecule. Additionally, the dimethyl substitution necessitates careful selection of reagents and catalysts to achieve optimal regioselectivity.

In conclusion, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethyl-N-propylhexanamidoacetic acid (CAS No. 2172496-37-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into drug design and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing some of today's most pressing medical challenges.